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Introduction to Kelex 100 and the Copper
Complex
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Compound Focus: 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol

CAS No.: 73545-11-6

Cat. No.: S705995

Kelex 100 is a specialized chelating extractant, specifically 7-(4-ethyl-1-methyloctyl) 8-hydroxyquinoline,
designed to selectively extract copper ions (Cu?*) from acidic aqueous leach liquors (typically in the pH

range of 1 to 3) into an organic phase [1].

The extraction and stripping processes are governed by the following equilibrium reaction, which forms an

extremely stable copper complex [1]: 2 RH(org) + Cu?*@q) # R2Curg) + 2 H*@aq)

The exceptional stability of the [R2Cu] complex in the organic phase drives the equilibrium to the right
during extraction, even at low pH. This same equilibrium is reversed in the stripping stage by contacting the
loaded organic phase with a high-concentration sulfuric acid solution (120-150 g/L), producing a pure,

concentrated copper sulfate solution suitable for electrolysis [1].

Protocol: Kinetic Monitoring via Attenuated Total
Internal Reflectance Spectroscopy

This protocol details a method for the in-situ kinetic study of Cu?* extraction by Kelex 100 at a liquid-liquid

interface, based on a study using a static transfer cell [2] [3].

Materials and Equipment

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s705995?utm_src=pdf-body
https://www.smolecule.com/products/s705995?utm_src=pdf-interest
https://www.911metallurgist.com/blog/kelex-100-reagent-copper-solvent-extraction/
https://www.911metallurgist.com/blog/kelex-100-reagent-copper-solvent-extraction/
https://www.911metallurgist.com/blog/kelex-100-reagent-copper-solvent-extraction/
https://www.academia.edu/17683318/A_Kinetic_Study_of_Copper_Ion_Extraction_by_Kelex_100_at_a_Heptane_Water_Interface
https://pubmed.ncbi.nlm.nih.gov/8978543/
https://www.smolecule.com/products/s705995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Extractant: Kelex 100 reagent [1].

Solvents: n-Heptane, as the organic phase diluent [2] [3].

Aqueous Phase: Copper sulfate (CuSOa) solution in deionized water.

Equipment:

Static transfer cell.

Attenualted Total Internal Reflectance (ATR) spectroscopy setup.

Spectrometer with UV-Vis capability.

Stopped-flow apparatus (for initial rate constant determination in model systems) [3].

o

o

[¢]

[¢]

Experimental Procedure

Step 1: Solution Preparation

¢ Organic Phase: Dissolve a known concentration of Kelex 100 (e.g., 2.5-7.5% v/v) in n-heptane [1]

[4].

e Aqueous Phase: Prepare a Cu?* solution at the desired concentration and acidity (e.g., pH 1-3).
Step 2: Establishing the Interface

¢ Fill the static transfer cell with the organic phase, ensuring good contact with the ATR crystal.
e Carefully introduce the aqueous copper solution to form a stable heptane-water interface.

Step 3: In-Situ Spectral Monitoring

¢ Initiate data collection on the ATR spectrometer immediately after the interface is established.

¢ Continuously monitor the formation of the Cu2*-Kelex 100 complex in the organic phase adjacent to
the interface. The complex concentration can be tracked by following the absorbance at its
characteristic wavelength over time.

¢ Maintain constant temperature and avoid convective agitation to adhere to the static cell conditions.

Step 4: Data Fitting and Kinetic Analysis

e The temporal characteristics of the extraction are accounted for using a one-dimensional diffusion
model coupled with a reaction-limited interaction between Cu2* and Kelex 100 [3].

¢ Rate constants for the reaction, obtained from independent stopped-flow experiments using a neutral
micelle system (e.g., C12EB8), are used to model the reaction kinetics at the heptane-water interface

[3].

Performance Characteristics of Kelex 100
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The tables below summarize key quantitative data and comparative performance for the Kelex 100 reagent.

Table 1: Operational Parameters and Performance of Kelex 100

Parameter Specification / Value Notes | Context

Effective pH Range 1.0-3.0 Suitable for acidic leach liquors [1].

Typical 2.5% - 7.5% (v/v) Higher concentrations may be needed for complete
Concentration extraction [4].

Max Loading ~0.4 g Cu per L per % e.g., 4.0 g/L Cu for a 5% solution; 2.0 g/L Cu for a
Capacity reagent 2.5% solution [1].

Stripping Acid Sulfuric Acid (H2S0a) 120-150 g/L concentration [1].

Kinetic Profile Fast Reported to have fast extraction kinetics [4].

Table 2: Comparison of Copper Extractants This table compares Kelex 100 with other common

extractants based on a study using ammoniacal carbonate leaching solution [4].

. . . Effect of Hexane Stripping
Extractant Typical Required Concentration . .
Diluent Efficiency
Kelex 100 7.5% (v/v) for complete extraction Less affected Desirable with
H2S0a4
LIX984N 1% (v/v) sufficient for complete Less affected Desirable with
extraction H2S0a4
CP-150 7.5% (v/v) for complete extraction Capability decreased Desirable with
H2S04

Workflow Visualization
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The following diagram illustrates the logical workflow of the kinetic monitoring experiment described in the

protocol.

Establish Heptane-Water
Interface in Static Cell

:

Initiate In-Situ Monitoring
via ATR Spectroscopy

Collect Spectral Data

Over Time

Analyze Kinetics:
Fit Diffusion-Reaction Model

Obtain Rate Constants

Click to download full resolution via product page

The diagram below outlines the general process for determining extraction equilibrium, which complements

the kinetic studies.
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Conclusion

Kelex 100 is a powerful reagent for the selective extraction of copper from acidic solutions, forming a highly
stable complex. The application of in-situ spectroscopic techniques, such as ATR spectroscopy, provides a
robust method for studying the kinetics of complex formation at the liquid-liquid interface. The provided
protocols and data serve as a guide for researchers to implement and optimize copper recovery processes

using this reagent.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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